2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol

• IUPAC Name: 2-methoxy-4-[(4-methylsulfanylanilino)methyl]-6-nitrophenol
• InChI: InChI=1S/C15H16N2O4S/c1-21-14-8-10(7-13(15(14)18)17(19)20)9-16-11-3-5-12(22-2)6-4-11/h3-8,16,18H,9H2,1-2H3
• InChI Key: OQGZEGDDMVMQGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])CNC2=CC=C(C=C2)SC
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol, also known as MTA, is a synthetic compound that has been widely used in scientific research. MTA is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 365.4 g/mol.

Mechanism of Action

2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol inhibits PRMTs by binding to the active site of the enzyme and preventing the transfer of the methyl group from SAM to the arginine residue. This results in the inhibition of arginine methylation, which can have downstream effects on various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been reported to inhibit cell growth and induce apoptosis in cancer cells. Additionally, this compound has been shown to regulate the expression of genes involved in cell cycle regulation, DNA repair, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol in lab experiments is its high potency as a PRMT inhibitor. This allows for the use of lower concentrations of this compound, which can reduce the potential for off-target effects. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental systems.

Future Directions

There are several future directions for the use of 2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol in scientific research. One area of interest is the development of more potent and selective PRMT inhibitors based on the structure of this compound. Additionally, this compound could be used in combination with other inhibitors to target multiple pathways involved in cancer progression. Finally, the use of this compound in animal models could provide insight into its potential as a therapeutic agent for cancer treatment.

Synthesis Methods

2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol is synthesized through a multi-step process that involves the reaction of 4-nitro-2-methoxyphenol with 4-(methylthio)benzaldehyde in the presence of a base. The resulting intermediate is then treated with formaldehyde and ammonium acetate to produce this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a useful compound for scientific research.

Scientific Research Applications

2-methoxy-4-({[4-(methylthio)phenyl]amino}methyl)-6-nitrophenol has been used extensively in scientific research as a tool to study the function of protein arginine methyltransferases (PRMTs). PRMTs are a family of enzymes that catalyze the transfer of a methyl group from S-adenosylmethionine (SAM) to the guanidino nitrogen of arginine residues in proteins. This compound is a potent inhibitor of PRMTs and has been used to study their role in various biological processes such as gene expression, RNA processing, and signal transduction.